Cas no 1361546-70-4 (2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid)

• Product Name: 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid
• CAS No: 1361546-70-4
• MF: C₁₃H₅Cl₃F₃NO₂
• MW: 370.538511037827
• CID: 4967112
• Update Time: 2025-05-22

2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

• Inchi： 1S/C13H5Cl3F3NO2/c14-5-3-7(15)10(8(16)4-5)11-9(12(21)22)6(1-2-20-11)13(17,18)19/h1-4H,(H,21,22)
• InChI Key： ABDBYCCCQKPVSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C(C(=O)O)=C(C(F)(F)F)C=CN=1)Cl)Cl

Computed Properties

• Exact Mass: 368.933796 g/mol
• Monoisotopic Mass: 368.933796 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 370.5

Additional information on 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid

2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview

The compound 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid, identified by the CAS number 1361546-70-4, is a synthetic organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of nicotinic acids, which are derivatives of nicotinic acid (also known as niacin), a water-soluble vitamin. The structure of this compound is characterized by a nicotinic acid backbone with two substituents: a trichlorophenyl group at the 2-position and a trifluoromethyl group at the 4-position. These substituents impart unique chemical properties and functional groups that make this compound a valuable research subject in the fields of pharmacology, agrochemistry, and materials science.

The synthesis of 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid involves multi-step organic reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathways for this compound, improving yield and purity while reducing environmental impact. For instance, studies have explored the use of microwave-assisted synthesis to accelerate reaction times and enhance selectivity in the formation of this compound.

One of the most promising applications of this compound lies in its potential as a precursor for bioactive molecules. Nicotinic acids are known for their role in energy metabolism and their ability to modulate cellular signaling pathways. The presence of the trichlorophenyl group introduces electron-withdrawing effects that can influence the compound's interaction with biological systems. Recent research has focused on evaluating the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary findings suggest that this compound exhibits favorable pharmacokinetic characteristics, making it a potential candidate for drug development.

In addition to its pharmacological applications, 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid has shown promise in agrochemical research. The trifluoromethyl group is known to enhance stability against metabolic degradation in plants and animals, which is a critical factor in developing pesticides and herbicides with long-lasting efficacy. Researchers have investigated the use of this compound as an active ingredient in agricultural chemicals targeting specific pest species. Field trials have demonstrated its effectiveness in controlling pest populations while minimizing adverse environmental impacts.

The environmental fate and toxicity of 1361546-70-4 have also been subjects of recent studies. Understanding how this compound behaves in different environmental compartments (e.g., soil, water) is essential for assessing its safety and sustainability. Studies have shown that the trichlorophenyl group contributes to the compound's persistence in soil environments due to its resistance to microbial degradation. However, further research is needed to evaluate its long-term effects on non-target organisms and ecosystems.

From a materials science perspective, the unique electronic properties of 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid make it an interesting candidate for applications in organic electronics. The combination of electron-withdrawing groups (trichlorophenyl and trifluoromethyl) can influence the electronic characteristics of materials derived from this compound. Recent studies have explored its potential as a building block for organic semiconductors and light-emitting diodes (OLEDs). Initial results indicate that materials incorporating this compound exhibit improved charge transport properties compared to traditional materials.

In conclusion, 2-(2,4,6-Trichlorophenyl)-4-(trifluoromethyl)nicotinic acid, with its unique structural features and versatile functional groups, represents a valuable molecule with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses. As scientific advancements continue to unfold, this compound is poised to play an increasingly important role in both academic research and industrial applications.